3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-carboxylic acid

• CAS No.: 104224-91-1
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 4,4-dimethyl-2,3-dihydrochromene-6-carboxylic acid
• InChI: InChI=1S/C12H14O3/c1-12(2)5-6-15-10-4-3-8(11(13)14)7-9(10)12/h3-4,7H,5-6H2,1-2H3,(H,13,14)
• InChI Key: CVBFKXGFMBOPIC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCOC2=C1C=C(C=C2)C(=O)O)C

Description

3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-carboxylic acid is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.0 g (4.9 mmol) of 4,4-dimethyl-6-acetyl chroman (Compound 38), 2.0 g (50 mmol) of NaOH, 60 ml of 10% aqueous sodium hypochlorite solution and 18 ml of dioxane was heated at 60° C. with stirring for 3 hours. The reaction mixture was cooled to room temperature and then treated with sodium metabisulphite until the mixture was negative to the potassium iodide/starch test. The reaction mixture was then acidified with conc. HC1 and the resultant precipitate was collected by filtration. The residue was washed with water and dried under vacuum to give the title compound as a white solid. PMR (CDCl3): & 1.25 (6H, s), 1.81-1.90 (2H, m), 4.22-4.30 (2H, m), 6.83 (1H, d, J~8.1 Hz), 7.84 (1H, dd, J~8.1 Hz, 1.8 Hz), 8.07 (1H, d, J~1.8 Hz). MS exact mass, m/e 206.0939 (calcd. for C12H14O3, 206.0943).